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Compound of Interest

Compound Name: RM-5 Mixture(AOCS)

Cat. No.: B1164798 Get Quote

Executive Summary
AOCS RM-5 (American Oil Chemists' Society Reference Mix 5) is a Certified Reference

Material (CRM) composed of a specific mixture of Fatty Acid Methyl Esters (FAMEs). It is

engineered to mimic the fatty acid profile of lauric oils, specifically coconut, palm kernel,

babassu, and ouricuri oils.

The Certificate of Analysis (CoA) for RM-5 is not merely a receipt; it is a metrological tool. It

provides the certified mass fractions required to calibrate Gas Chromatographs (GC-FID/GC-

MS), calculate theoretical response factors (TRFs), and validate analytical methods (such as

AOCS Ce 1-62). Failure to correctly interpret the CoA can lead to significant quantitation errors

in lipidomic profiling.

The Anatomy of the AOCS RM-5 CoA
A compliant CoA for RM-5, produced under ISO 17034 accreditation, contains specific data

blocks that establish the material's integrity.

Certified Values & Composition
The core of the CoA is the table of certified values. Unlike generic standards, RM-5 has a

distinct distribution dominated by medium-chain fatty acids (MCFAs).

Typical Composition of AOCS RM-5:
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Component
Name

Common
Name

Carbon No.
Typical Weight
%

Role in
Analysis

Methyl

Octanoate
Caprylate C8:0 ~7.0%

Volatile marker;

earliest elution.

Methyl

Decanoate
Caprate C10:0 ~5.0%

Critical for

resolving solvent

delay.

Methyl

Dodecanoate
Laurate C12:0 ~48.0%

Primary Analyte

(Dominant peak).

Methyl Myristate Myristate C14:0 ~15.0%
Mid-range

calibration point.

Methyl Palmitate Palmitate C16:0 ~7.0%

Transition to

long-chain

saturates.

Methyl Stearate Stearate C18:0 ~3.0%

End-point for

saturated chain

check.

Methyl Oleate Oleate C18:1 ~12.0%
Monounsaturate

d marker.

Methyl Linoleate Linoleate C18:2 ~3.0%

Polyunsaturated

marker (oxidation

sensitive).

Critical Insight: The CoA provides the exact gravimetric concentration for the specific lot.

Researchers must input the Lot-Specific values into their chromatography software, not the

"Typical" values listed above.
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Uncertainty Budget
The CoA includes an Expanded Uncertainty (

) value. This is calculated as:

Where

is the coverage factor (usually 2 for 95% confidence) and

combines uncertainties from:

Gravimetric preparation (weighing errors).

Homogeneity (vial-to-vial variation).

Stability (degradation over time).

Traceability Statement
The CoA validates that the mass fractions are traceable to the SI unit (kg) via NIST-traceable

weights or primary reference standards. This section confirms the material is suitable for

ISO/IEC 17025 accredited testing.

Scientific Basis & Application Logic
Why "RM-5"? (The Lauric Oil Simulation)
Standard calibration mixes are often equimolar (equal amounts of everything). However,

analyzing coconut oil with an equimolar standard is risky because the detector response can

be non-linear at the extreme concentration differences found in real samples (e.g., 50%

Laurate vs. 1% Linoleate). RM-5 solves this by matching the dynamic range of the target

matrix. It forces the GC detector to prove linearity across the same concentration spread found

in the actual sample.

Visualization: The Validation Workflow
The following diagram illustrates how the RM-5 CoA data integrates into a compliant analytical

workflow.
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Figure 1: Analytical workflow utilizing AOCS RM-5 for instrument calibration and response

factor calculation.

Experimental Protocol: Using RM-5 for Calibration
Objective: Establish detector response factors for quantitative analysis of coconut/palm kernel

oil (AOCS Method Ce 1-62).

Materials
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AOCS RM-5 Ampoule: Stored at -20°C.

Solvent: Isooctane or Hexane (HPLC Grade).

GC Column: Capillary column suitable for FAMEs (e.g., CP-Sil 88, SP-2560, or equivalent

high-polarity cyanopropyl phase).

Preparation Steps
Equilibration: Remove the RM-5 ampoule from the freezer and allow it to reach room

temperature (approx. 30 mins) before opening. This prevents condensation from altering the

moisture content.

Opening: Snap the ampoule.

Dilution (Critical):

Transfer exactly 100 mg (or the entire contents if pre-weighed) into a volumetric flask.

Dilute with Isooctane to the concentration required by your detector's linear range

(typically 10–20 mg/mL for split injection).

Note: RM-5 is often supplied "Neat" (pure oil). Direct injection of neat standards will

overload capillary columns.

Storage of Stock: Transfer unused stock to a crimp-top vial with a Teflon-lined cap. Purge

with nitrogen to prevent oxidation of the unsaturated components (C18:1, C18:2).

Instrumental Analysis (GC-FID)
Inlet: Split mode (Split ratio 1:50 to 1:100). Temperature: 250°C.

Detector: Flame Ionization Detector (FID) at 260°C.

Oven Program:

Start: 140°C (Hold 5 min).

Ramp: 4°C/min to 240°C.
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Hold: 10-15 min.

Why this program? The initial hold separates the volatile C8 and C10 esters from the solvent

peak.

Data Interpretation: Calculating Response Factors
The most critical application of the RM-5 CoA is the calculation of Correction Factors. The FID

response is proportional to the carbon mass, but slight variances exist due to the oxygen

content in the ester linkage.

The Calculation
For each peak

in the RM-5 chromatogram:

Where:

= Absolute Response Factor for component

.

= Certified Weight % from the CoA.

= Measured Peak Area.

Relative Response Factor (RRF)
Often, Palmitic Acid (C16:0) or Stearic Acid (C18:0) is set as the reference (

).

Validation Criteria: Compare your experimental RRFs to the Theoretical Response Factors

(TRF).

TRFs are calculated based on the atomic weights of Carbon vs. Oxygen in the molecule.

If your experimental RRF deviates >3-5% from the theoretical value, it indicates:

Inlet Discrimination: High boiling points (C18) are being lost in the liner.
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Detector Saturation: The C12 peak (48%) is overloading the detector.

Degradation: C18:2 is oxidizing (check peak tailing).

Traceability & Quality Assurance
Traceability Chain
The CoA guarantees that the RM-5 values link back to primary standards.

SI Unit (kg) NIST Primary Weights Calibrated Balance
(ISO 17025)

Gravimetric Preparation
of RM-5 Mix

GC Verification
vs Independent Standard Final CoA Value

Click to download full resolution via product page

Figure 2: Metrological traceability chain for AOCS RM-5.

Stability & Handling
Shelf Life: The CoA defines an expiration date. Do not use RM-5 past this date for

calibration, as the volatile C8/C10 esters may evaporate, and C18:2 may oxidize.

Recertification: If the ampoule is resealed, the CoA values are no longer guaranteed. Single-

use is recommended for critical validations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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